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Introduction
Sodium percarbonate (SPC) is an addition compound of sodium carbonate and hydrogen

peroxide, with the precise chemical formula 2Na₂CO₃·3H₂O₂.[1][2][3] It is a colorless,

crystalline, hygroscopic, and water-soluble solid that serves as a stable and convenient source

of solid hydrogen peroxide.[1][2][4] Upon dissolution in water, it decomposes into sodium

carbonate and hydrogen peroxide, the latter of which provides strong oxidizing properties.[1][4]

[5] This characteristic makes SPC a versatile compound with applications ranging from

household cleaning agents to sophisticated organic synthesis and environmental remediation.

[3][4][6] Its eco-friendly profile, breaking down into water, oxygen, and soda ash, further

enhances its appeal in various industries.[2][3] This guide provides an in-depth technical

overview of its properties, synthesis, decomposition kinetics, and applications relevant to

research and development.

Chemical and Physical Properties
Sodium percarbonate is characterized as a perhydrate, where hydrogen peroxide molecules

are integrated into the crystal structure of sodium carbonate.[1][7] This structure provides

greater stability and safety compared to liquid hydrogen peroxide.[4] At room temperature, it

possesses an orthorhombic crystal structure.[1]

Table 1: Physical and Chemical Properties of Sodium Percarbonate
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Property Value Source(s)

Chemical Formula 2Na₂CO₃·3H₂O₂ [1][2][3][5]

Molar Mass 314.02 g/mol [8]

Appearance White, crystalline solid/granule [1][2][3][5]

Density 2.01 g/cm³ at 20.4 °C [1]

Solubility in Water 150 g/L [1]

Theoretical Active Oxygen

(AO)
15.28% by weight

Hydrogen Peroxide Content 32.5% by weight [1]

CAS Number 15630-89-4 [5]

UN Number 3378 (Oxidizing solid, n.o.s.) [5]

Synthesis and Manufacturing
Sodium percarbonate is produced industrially by reacting sodium carbonate with hydrogen

peroxide.[3][9] The two primary methods are the "wet process" and the "dry process."

Wet Process (Crystallization): This is the more common method, involving the crystallization

of SPC from an aqueous solution of sodium carbonate and hydrogen peroxide.[1][10] Key

parameters such as pH, temperature (typically 10-25°C), and reactant concentrations are

carefully controlled to optimize the yield and stability of the final product.[1][10] Salting-out

agents, like sodium chloride, are often used to decrease the solubility of SPC and promote

crystallization.[8]

Dry Process: In this method, solid sodium carbonate (often in a specific hydrate form) is

treated directly with a concentrated solution of hydrogen peroxide (e.g., 40-80% H₂O₂).[1]

[11][12] The reaction is typically carried out under reduced pressure to control the

temperature (20-40°C) by managing water evaporation.[11]

To enhance stability during storage, especially in humid conditions or within detergent

formulations, SPC granules are often coated.[4] These coatings can be inorganic (like sodium
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sulfate or borates) or polymeric, providing a protective barrier against moisture and catalytic

impurities.[4]

Table 2: Typical Industrial Synthesis Parameters

Parameter Typical Range/Condition Source(s)

Process Type Wet Process (Crystallization) [1][10]

Reactants
Sodium Carbonate, Hydrogen

Peroxide
[1][3]

H₂O₂ Concentration 40-80% by weight [11][12]

Reaction Temperature 10-25°C (Wet); 20-40°C (Dry) [10][11]

Stabilizers
Magnesium Silicate, Silicates,

EDTA
[11]

Salting-out Agent Sodium Chloride (NaCl) [8]

Post-treatment Drying, Coating [11]

Chemical Reactivity and Decomposition Pathway
The primary chemical utility of sodium percarbonate stems from its behavior in aqueous

solutions.

Dissolution and Oxidation
When dissolved in water, SPC releases hydrogen peroxide and dissociates into sodium and

carbonate ions.[1][4] The hydrogen peroxide is the active oxidizing species responsible for

bleaching and disinfection.[4][5] The generated sodium carbonate increases the pH of the

solution, which enhances the bleaching and washing effect by increasing the repulsion

between dirt particles and fibers.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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